The ‘valence tautomers’ of o-iodosobenzoic acid: the case of 4-pentyl-2-iodosobenzoic acid

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A802902D

Abstract

Contrary to a previous report, only the closed (iodoxolone) form of 4-pentyl-2-iodosobenzoic acid (3a) can be isolated; the previously assigned open (iodoso) form (3b) is actually 4-pentanoyl-2-iodobenzoic acid.

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